Cas no 28437-70-9 (2-Benzofurancarboxylicacid, 4,5-dihydroxy-, methyl ester)

• Product name: 2-Benzofurancarboxylicacid, 4,5-dihydroxy-, methyl ester
• CAS No: 28437-70-9
• MF: C₁₀H₈O₅
• MW: 208.16752
• CID: 252106
• PubChem ID: 45093105

2-Benzofurancarboxylicacid, 4,5-dihydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxylicacid, 4,5-dihydroxy-, methyl ester
• Methyl4,5-dihydroxybenzofuran-2-carboxylate
• 2-Benzofurancarboxylicacid,4,5-dihydroxy-,methylester(8ci)
• 28437-70-9
• Methyl 4,5-dihydroxybenzofuran-2-carboxylate

• Inchi： InChI=1S/C10H8O5/c1-14-10(13)8-4-5-7(15-8)3-2-6(11)9(5)12/h2-4,11-12H,1H3
• InChI Key： LZTSYGIVVFBCDB-UHFFFAOYSA-N
• SMILES： COC(C1OC2C=CC(=C(O)C=2C=1)O)=O

Computed Properties

• Exact Mass: 208.037
• Monoisotopic Mass: 208.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 79.9A^2